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Introduction

G protein-coupled receptor 84 (GPR84) is a member of the rhodopsin-like Class A family of
GPCRs. It is primarily expressed in immune cells, including macrophages, neutrophils, and
microglia, and its expression is upregulated during inflammatory conditions. GPR84 is activated
by medium-chain fatty acids (MCFAS), particularly those with carbon chain lengths of 9-14. The
discovery of synthetic agonists has facilitated the study of GPR84's role in various physiological
and pathological processes, including inflammation, immune responses, and metabolic
diseases.[1][2]

GPR84 predominantly couples to the Gi/o family of G proteins, leading to the inhibition of
adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP) levels.[1][3][4]
Upon agonist binding, GPR84 can also trigger other downstream signaling events, including
the mobilization of intracellular calcium and the recruitment of B-arrestin, which can mediate G
protein-independent signaling and receptor desensitization and internalization.[5]

This document provides detailed protocols for three common cell-based assays used to
characterize GPR84 agonists: a cCAMP inhibition assay, a calcium mobilization assay, and a (3-
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arrestin recruitment assay.

GPR84 Signaling Pathways

The activation of GPR84 by an agonist initiates a cascade of intracellular events. The primary
signaling pathway involves the inhibition of cAMP production. Additionally, GPR84 activation
can lead to calcium mobilization and [3-arrestin recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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